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Compound of Interest

Compound Name: Cycloguanil-d4hydrochloride

Cat. No.: B563619 Get Quote

Technical Guide: Cycloguanil-d4 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and

analytical methodologies for Cycloguanil-d4 hydrochloride. This deuterated analog of

cycloguanil serves as a critical internal standard for pharmacokinetic and metabolic studies,

ensuring accurate quantification in complex biological matrices.

Core Compound Data
The fundamental physicochemical properties of Cycloguanil-d4 hydrochloride are summarized

below.

Property Value Source

CAS Number 1189427-23-3 Multiple Sources

Molecular Formula C₁₁H₁₁D₄Cl₂N₅ Multiple Sources

Molecular Weight 292.2 g/mol Multiple Sources
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The quantification of cycloguanil and its deuterated internal standard in biological samples is

commonly performed using High-Performance Liquid Chromatography (HPLC). The following

protocol is a representative method for the analysis of cycloguanil in plasma, which can be

adapted for Cycloguanil-d4 hydrochloride.

High-Performance Liquid Chromatography (HPLC)
Method for Quantification in Plasma
This method is designed for the sensitive and specific measurement of cycloguanil

concentrations in plasma samples, a crucial aspect of pharmacokinetic analysis.

1. Instrumentation and Chromatographic Conditions:

HPLC System: An Agilent 1100 series or equivalent, equipped with a UV detector.

Column: Hypersil ODS (C-18), 5 µm, 250 x 4.6 mm I.D.[1]

Mobile Phase: A mixture of methanol, acetonitrile, and 0.5% ammonium acetate (40:5:55)

containing 75 mM/L perchloric acid. The pH of the mobile phase should be adjusted to 2.9.[2]

Flow Rate: 1.2 mL/min.[2]

Detection Wavelength: UV detection at 246 nm.[1]

Injection Volume: 50 µL.[2]

2. Preparation of Standard and Sample Solutions:

Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of cycloguanil

hydrochloride in 100 mL of methanol.[1]

Working Standard Solutions: Prepare a series of dilutions from the stock solution in methanol

to obtain concentrations ranging from 0.1 to 4.0 µg/mL.[1]

Internal Standard Stock Solution (10 µg/mL): Prepare a stock solution of Cycloguanil-d4

hydrochloride in methanol.

Sample Preparation:
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To 1 mL of plasma in a centrifuge tube, add 20 µL of the internal standard solution

(Cycloguanil-d4 hydrochloride).

Vortex the mixture.[1]

Add 5 mL of diethyl ether and vortex for 1 minute.[1]

Centrifuge at 2000 x g for 10 minutes.[1]

Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream

of nitrogen at 40°C.[1]

Reconstitute the residue in 100 µL of the mobile phase and inject 50 µL onto the HPLC

system.[2]

3. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of cycloguanil to the internal

standard (Cycloguanil-d4 hydrochloride) against the corresponding concentrations of the

working standard solutions.

Determine the concentration of cycloguanil in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate key processes related to the analysis and mechanism of

action of cycloguanil.
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Caption: Workflow for the quantitative analysis of cycloguanil in plasma using HPLC.
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Caption: Mechanism of action of Cycloguanil via inhibition of Dihydrofolate Reductase (DHFR).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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